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Compound of Interest

Compound Name: 5-lodo-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B1325005

An In-depth Technical Guide to the Safety and Handling of 5-lodo-1H-pyrrolo[2,3-b]pyridine

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical reagents is paramount. This
guide provides detailed technical information regarding the safe use of 5-lodo-1H-pyrrolo[2,3-
b]pyridine, a heterocyclic compound often utilized as a building block in medicinal chemistry
and materials science.

Chemical Identification and Properties

Proper identification is the first step in ensuring chemical safety. 5-lodo-1H-pyrrolo[2,3-
b]pyridine, also known as 5-lodo-7-azaindole, is a solid organic compound. Its key identifiers
and physical properties are summarized below.

Property Value Reference
CAS Number 898746-50-4 [1][2]
Molecular Formula C7HsIN2 [1]
Molecular Weight 244.03 g/mol [1]
Appearance Solid

Purity Typically >95% [2][3]
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Hazard Identification and Classification

5-lodo-1H-pyrrolo[2,3-b]pyridine is classified as hazardous.[4] It is crucial to understand its
potential health effects to implement appropriate safety measures.

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4][5]

Skin Irritation (Category 2), H315: Causes skin irritation.[4][5]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[4][5]

Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation,
H335: May cause respiratory irritation.[4][5]

GHS Label Elements:

e Pictogram: GHS07 (Exclamation Mark)[4]

» Signal Word: Warning[4]

Hazard Statements:

e H302: Harmful if swallowed.[4][5]

o H315: Causes skin irritation.[4][5]

e H319: Causes serious eye irritation.[4][5]

o H335: May cause respiratory irritation.[4][5]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
safety data sheets. Key precautions include:

e Prevention: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling),
P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective
gloves/protective clothing/eye protection/face protection).[4][5][6]
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» Response: P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER/doctor),
P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).[4][5]

o Storage: P405 (Store locked up).[4]

» Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3]

Experimental Protocols for Safe Handling

While specific toxicological experimental data is not publicly available, the following protocols
are derived from standard safety data sheets and are essential for handling 5-lodo-1H-
pyrrolo[2,3-b]pyridine.

Personal Protective Equipment (PPE)

Engineering controls, such as using the chemical within a fume hood, should be the primary
method of exposure control.[4][5] When handling the compound, the following PPE is
mandatory:

o Eye/Face Protection: Wear safety goggles with side-shields or a face shield.[5]

» Skin Protection: Wear impervious clothing and protective gloves (e.g., nitrile rubber). Wash
hands and face thoroughly after handling.[5][7]

e Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.
[4][5] If dust or aerosols are generated, a NIOSH-approved respirator may be necessary.

First-Aid Measures

In case of exposure, immediate action is critical. Always have a safety data sheet available for
medical personnel.[1]

« If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial
respiration and consult a physician.[1][5]
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» In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1][5] Remove
contaminated clothing and wash it before reuse.[4][5] If skin irritation occurs, seek medical
advice.[7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1][5]
Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.

[4]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a
poison center or doctor.[1][3] Never give anything by mouth to an unconscious person.[8]

Accidental Release Measures

o Personal Precautions: Use full personal protective equipment.[5] Avoid dust formation and
breathing vapors or dust.[4][5] Evacuate personnel to safe areas and ensure adequate
ventilation.[5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or waterways.[4][5]

o Containment and Cleaning Up: Absorb the spill with an inert absorbent material (e.g., sand,
silica gel, vermiculite).[4] Collect the material in a suitable, airtight container for disposal.[4]
Decontaminate the area with a suitable solvent (e.g., alcohol) and dispose of contaminated
materials according to regulations.[5]

Storage and Stability

Proper storage is essential to maintain the integrity of the compound and ensure safety.
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Parameter

Guideline

Reference

Storage Temperature

Short term: 4°C. Long term:
-20°C to -80°C.

[2]

Conditions for Safe Storage

Keep container tightly closed
in a dry, cool, and well-
ventilated place.[7] Store

locked up.[4]

Incompatible Materials

Strong oxidizing agents.[4]

Stability

Stable under recommended

storage conditions.[4]

Fire-Fighting and Disposal

o Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4] Wear self-contained breathing apparatus and full protective gear.[4]

» Disposal: The disposal of this chemical must be in accordance with federal, state, and local

environmental control regulations. It may be possible to dissolve the material in a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[7]

Visualization of Safety Protocols

The following diagrams illustrate the core safety and handling workflows.
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Caption: Workflow for Safe Handling of 5-lodo-1H-pyrrolo[2,3-b]pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1325005#5-iodo-1h-pyrrolo-2-3-b-pyridine-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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